5-Acetyl-4-hydroxy-6-(2-hydroxy-5-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 5-acetyl-4-hydroxy-6-(2-hydroxy-5-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C13H12F3N3O6/c1-5(20)9-10(7-4-6(19(24)25)2-3-8(7)21)17-11(22)18-12(9,23)13(14,15)16/h2-4,9-10,21,23H,1H3,(H2,17,18,22)
• InChI Key: WTHPTSFYYHZJHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(NC(=O)NC1(C(F)(F)F)O)C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C13H12F3N3O6
• Molecular Weight: 363.25 g/mol

Description

5-Acetyl-4-hydroxy-6-(2-hydroxy-5-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a useful research compound. Its molecular formula is C13H12F3N3O6 and its molecular weight is 363.249. The purity is usually 95%.
BenchChem offers high-quality 5-Acetyl-4-hydroxy-6-(2-hydroxy-5-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Acetyl-4-hydroxy-6-(2-hydroxy-5-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

To provide a more generalized perspective on the type of research that typically involves complex organic compounds and their applications, below are summaries from various fields where similar compounds might find relevance:

Xenobiotica Metabolism

Research in xenobiotica metabolism focuses on how foreign organic compounds, such as drugs and pollutants, are metabolized by living organisms. Studies like those by Yoshida, Tabuchi, and Andoh (1992) in "Xenobiotica; the fate of foreign compounds in biological systems" explore the identification of urinary metabolites from human subjects exposed to specific compounds, providing insights into metabolic pathways and potential toxicological effects (Yoshida, Tabuchi, & Andoh, 1992).

Drug Metabolism and Pharmacokinetics

Investigations into drug metabolism and pharmacokinetics are crucial for understanding how drugs are processed in the body. For instance, studies on acetaminophen metabolism highlight the complexity of drug biotransformation and the importance of identifying metabolites for drug safety and efficacy assessments (Mrochek, Katz, Christie, & Dinsmore, 1974).

Chemoprevention and Therapeutic Applications

Research on compounds with potential therapeutic applications, such as chemoprevention of diseases, exemplifies the application of organic compounds in medicine. Studies on retinoids for breast cancer prevention, as conducted by Veronesi et al. (1992), demonstrate the exploration of organic compounds for therapeutic use (Veronesi, de Palo, Costa, Formelli, Marubini, & Del Vecchio, 1992).